![molecular formula C6H7N5O B2548473 5-(1-methyl-1H-imidazol-2-yl)-1,3,4-oxadiazol-2-amine CAS No. 1421601-89-9](/img/structure/B2548473.png)
5-(1-methyl-1H-imidazol-2-yl)-1,3,4-oxadiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-(1-methyl-1H-imidazol-2-yl)-1,3,4-oxadiazol-2-amine” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Molecular Structure Analysis
Imidazole is a five-membered heterocyclic ring containing three carbon atoms, two nitrogen atoms, and two double bonds . Among two nitrogen atoms, one of which carries with a hydrogen atom is a pyrrole-type nitrogen atom, another is a pyridine type nitrogen atom . Hence, the imidazole ring belongs to the π electron-rich aromatic ring and can accept strong suction to the electronic group .Scientific Research Applications
Antimicrobial Activity
Imidazole derivatives, including imidazole-oxadiazole, exhibit promising antimicrobial properties. Researchers have synthesized various imidazole-based compounds and evaluated their effectiveness against bacteria, fungi, and protozoa. These compounds could potentially serve as novel antibiotics or antifungal agents .
Anticancer Potential
Imidazole-containing compounds have been investigated for their antitumor activity. Imidazole-oxadiazole derivatives may interfere with cancer cell growth, making them potential candidates for cancer therapy. Researchers continue to explore their mechanisms of action and optimize their efficacy .
Anti-Inflammatory Agents
Imidazole derivatives often possess anti-inflammatory properties. Imidazole-oxadiazole compounds may modulate inflammatory pathways, making them relevant in treating inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease .
Antidiabetic Effects
Some imidazole-based molecules exhibit antidiabetic effects by influencing glucose metabolism or insulin sensitivity. Imidazole-oxadiazole derivatives could contribute to the development of new antidiabetic drugs .
Antiviral Activity
Researchers have explored imidazole derivatives as potential antiviral agents. Imidazole-oxadiazole compounds may inhibit viral replication or entry, making them valuable in the fight against viral infections .
Ulcerogenic Activity
Certain imidazole-containing drugs, including imidazole-oxadiazole derivatives, have been investigated for their ulcerogenic effects. Understanding their impact on gastric mucosa and ulcer formation is crucial for drug safety and management .
These applications highlight the versatility of imidazole-oxadiazole compounds and their potential impact across various fields of research. Further studies are needed to fully explore their therapeutic potential and mechanisms of action . If you’d like more information on specific aspects or additional applications, feel free to ask! 😊
Mechanism of Action
Target of Action
Imidazole-containing compounds are known to interact with a broad range of biological targets due to their versatile chemical structure .
Mode of Action
Imidazole derivatives are known to interact with their targets in various ways, leading to a wide range of biological activities .
Biochemical Pathways
Imidazole derivatives are known to influence numerous biochemical pathways due to their diverse biological activities .
Result of Action
Imidazole derivatives are known to exhibit a wide range of biological activities, suggesting diverse molecular and cellular effects .
Action Environment
The interaction of imidazole derivatives with their environment can be complex and is likely to depend on a variety of factors .
properties
IUPAC Name |
5-(1-methylimidazol-2-yl)-1,3,4-oxadiazol-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N5O/c1-11-3-2-8-4(11)5-9-10-6(7)12-5/h2-3H,1H3,(H2,7,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLWURJNIWMHQFV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1C2=NN=C(O2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(1-methyl-1H-imidazol-2-yl)-1,3,4-oxadiazol-2-amine | |
CAS RN |
1421601-89-9 |
Source
|
Record name | 5-(1-methyl-1H-imidazol-2-yl)-1,3,4-oxadiazol-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.